Cas no 42606-37-1 (5-nitroquinolin-6-amine)

5-nitroquinolin-6-amine structure
5-nitroquinolin-6-amine structure
Product Name:5-nitroquinolin-6-amine
CAS No:42606-37-1
MF:C9H7N3O2
MW:189.170781373978
CID:928297
PubChem ID:269209
Update Time:2025-04-19

5-nitroquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 5-nitroquinolin-6-amine
    • 5-Nitro-6-aminoquinoline
    • 6-amino-5-nitroquinoline
    • DB-350372
    • NSC109814
    • DTXSID50296537
    • SCHEMBL10309413
    • 42606-37-1
    • NSC-109814
    • (5-nitro-quinolin-6-yl)-amine
    • Inchi: 1S/C9H7N3O2/c10-7-3-4-8-6(2-1-5-11-8)9(7)12(13)14/h1-5H,10H2
    • InChI Key: ODYNEPWXXLCZNR-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=CC2C1=CC=CN=2)N)=O

Computed Properties

  • Exact Mass: 189.05400
  • Monoisotopic Mass: 189.053826
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.445
  • Boiling Point: 403.5°C at 760 mmHg
  • Flash Point: 197.8°C
  • Refractive Index: 1.743
  • PSA: 84.73000
  • LogP: 2.82960
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